Cas no 1805316-49-7 (2-(Difluoromethyl)-3-iodo-5-methylpyridine)

• Product Name: 2-(Difluoromethyl)-3-iodo-5-methylpyridine
• CAS No: 1805316-49-7
• MF: C₇H₆F₂IN
• MW: 269.030520915985
• CID: 4847309
• Update Time: 2025-10-29

2-(Difluoromethyl)-3-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-5-methylpyridine

• Inchi： 1S/C7H6F2IN/c1-4-2-5(10)6(7(8)9)11-3-4/h2-3,7H,1H3
• InChI Key： QDJPBRBOHZMPHM-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-3-iodo-5-methylpyridine

Introduction to 2-(Difluoromethyl)-3-iodo-5-methylpyridine (CAS No. 1805316-49-7)

2-(Difluoromethyl)-3-iodo-5-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805316-49-7, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile applications in drug discovery and synthesis. The presence of both difluoromethyl and iodo substituents makes this molecule particularly valuable for constructing complex molecular frameworks, enabling the development of novel bioactive entities.

The difluoromethyl group, characterized by its electron-withdrawing properties, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of pharmaceutical compounds. Its incorporation into molecular structures often enhances metabolic stability and binding affinity to biological targets. In contrast, the iodo substituent serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in medicinal chemistry for constructing carbon-carbon bonds. These attributes make 2-(Difluoromethyl)-3-iodo-5-methylpyridine a cornerstone in the synthesis of small-molecule libraries targeting various therapeutic areas.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, researchers have leveraged palladium-catalyzed reactions to introduce diverse functionalities at the pyridine core, expanding its synthetic potential. A notable study published in the Journal of Organic Chemistry demonstrated its efficacy in generating substituted pyridines with enhanced binding properties against protein kinases, which are pivotal in oncology research. The study showcased that modifications at the 3-iodo position could fine-tune selectivity, underscoring the importance of structural diversity in drug development.

In the realm of agrochemicals, derivatives of 2-(Difluoromethyl)-3-iodo-5-methylpyridine have been explored for their potential as herbicides and fungicides. The combination of electronic and steric effects imparted by the difluoromethyl and iodo groups contributes to improved bioactivity against resistant plant pathogens. Preliminary screening assays have indicated promising results in field trials, where formulations incorporating these structural motifs exhibit superior efficacy compared to conventional agents. This aligns with global trends toward sustainable agriculture, where innovative chemical entities are sought to address emerging challenges in crop protection.

The compound's significance extends beyond academic research into industrial applications. Pharmaceutical companies have integrated 2-(Difluoromethyl)-3-iodo-5-methylpyridine into high-throughput screening (HTS) campaigns to identify novel therapeutic candidates. Its role as a building block has accelerated the discovery pipeline for diseases ranging from infectious disorders to neurological conditions. The versatility of this scaffold allows chemists to explore diverse pharmacophores while maintaining key pharmacological attributes, thereby streamlining drug development timelines.

From a synthetic chemistry perspective, the reactivity profile of 2-(Difluoromethyl)-3-iodo-5-methylpyridine offers numerous opportunities for innovation. Transition-metal-catalyzed cross-coupling reactions remain a cornerstone for introducing complexity into molecular structures. For example, lithium-halogen exchange followed by palladium-mediated coupling enables the installation of aryl or vinyl groups at strategic positions within the pyridine ring. Such transformations have been instrumental in generating analogs with enhanced solubility and tissue penetration, critical factors for clinical success.

The integration of computational chemistry has further refined the utilization of this compound. Molecular modeling studies have predicted optimal reaction conditions and predicted outcomes with remarkable accuracy, reducing experimental trial-and-error. This synergy between experimental synthesis and computational analysis exemplifies modern drug discovery paradigms, where efficiency and precision are paramount. The insights gained from these studies have guided synthetic routes toward higher yields and purities, ensuring scalability for industrial production.

Future directions in research are likely to focus on expanding the scope of functionalization at both the difluoromethyl and iodo positions. Advances in organometallic chemistry may enable unprecedented modifications, such as remote C-H activation or electrochemical functionalization, which could unlock entirely new classes of bioactive molecules. Additionally, green chemistry principles are driving efforts to develop more sustainable synthetic pathways, minimizing waste and energy consumption without compromising efficiency.

In conclusion,2-(Difluoromethyl)-3-iodo-5-methylpyridine (CAS No. 1805316-49-7) represents a cornerstone compound in contemporary chemical synthesis with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features provide unparalleled flexibility for medicinal chemists to design molecules with tailored properties. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping next-generation therapeutics，underscoring its enduring relevance in scientific innovation.